Cas no 1361493-06-2 (3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361493-06-2
• MF: C₁₈H₆Cl₆F₃N
• MW: 505.960149288177
• CID: 4966667
• Update Time: 2025-05-23

3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C18H6Cl6F3N/c19-9-1-3-11(21)15(23)13(9)7-5-8(17(28-6-7)18(25,26)27)14-10(20)2-4-12(22)16(14)24/h1-6H
• InChI Key： XMTDPRYQBXEHAS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C(F)(F)F)=NC=C(C2C(=CC=C(C=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Exact Mass: 504.855400 g/mol
• Monoisotopic Mass: 502.858350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 505.9
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361493-06-2): A Comprehensive Overview

3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361493-06-2) is a specialized organic compound that has garnered significant attention in the field of advanced chemical research. This compound, characterized by its unique trichlorophenyl and trifluoromethyl functional groups, exhibits remarkable properties that make it valuable for various applications. Its molecular structure, which includes multiple chlorine and fluorine atoms, contributes to its distinct chemical behavior and stability under different conditions.

The synthesis of 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine involves sophisticated organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers have explored its potential in material science, particularly in the development of high-performance polymers and coatings. The presence of halogenated groups in its structure enhances its resistance to degradation, making it suitable for applications where durability is critical.

One of the most intriguing aspects of CAS No. 1361493-06-2 is its potential role in pharmaceutical intermediates. While not a drug itself, its structural motifs are being investigated for their ability to interact with biological targets. The trifluoromethylpyridine moiety, in particular, is a common feature in many bioactive molecules, suggesting that this compound could serve as a building block for novel therapeutics. This aligns with current trends in drug discovery, where researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability.

In the realm of agrochemicals, 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine has shown promise as a precursor for the development of new pesticides and herbicides. The chlorinated phenyl groups contribute to its lipophilicity, which is a desirable trait for compounds designed to penetrate plant or insect cell membranes. This application is particularly relevant given the growing demand for sustainable agriculture solutions that minimize environmental impact while maintaining efficacy.

The compound's thermal stability and chemical resistance also make it a candidate for use in electronic materials. For instance, it could be incorporated into organic semiconductors or dielectric materials, where its ability to withstand high temperatures and resist oxidation would be advantageous. This ties into the broader industry trend toward flexible electronics and next-generation displays, where novel materials are constantly being sought to improve performance and reduce costs.

From a market perspective, the demand for halogenated pyridine derivatives like 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine is expected to grow, driven by advancements in specialty chemicals and high-value applications. Manufacturers and suppliers are increasingly focusing on scalable synthesis methods to meet this demand while ensuring compliance with environmental regulations. This is especially important as regulatory bodies worldwide tighten restrictions on the use of certain halogenated compounds.

Researchers and industry professionals frequently search for information on the synthesis of 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine, its physical and chemical properties, and its potential applications in advanced materials. Common queries include its solubility, melting point, and reactivity with other chemicals. Addressing these questions in detail can enhance the article's relevance and visibility in search engine results.

In conclusion, 3,5-Bis(2,3,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361493-06-2) is a versatile compound with significant potential across multiple industries. Its unique structural features, combined with its thermal and chemical stability, make it a valuable candidate for applications ranging from pharmaceutical intermediates to electronic materials. As research continues to uncover new uses for this compound, its importance in the specialty chemicals sector is likely to increase, offering exciting opportunities for innovation and development.